Cas no 2171972-29-3 (5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile)

• Product Name: 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile
• CAS No: 2171972-29-3
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 6195841
• PubChem ID: 165602758
• Update Time: 2025-10-28

5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile Chemical and Physical Properties

Names and Identifiers

• 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile
• EN300-1597243
• 5-[5-(1-methoxyethyl)-4-[(methylamino)methyl]-1H-1,2,3-triazol-1-yl]pentanenitrile
• 2171972-29-3

• Inchi： 1S/C12H21N5O/c1-10(18-3)12-11(9-14-2)15-16-17(12)8-6-4-5-7-13/h10,14H,4-6,8-9H2,1-3H3
• InChI Key： UALJOFRJFIQNOS-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CNC)N=NN1CCCCC#N

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.8Ų

Additional information on 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile

Comprehensive Overview of 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile (CAS No. 2171972-29-3)

The compound 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile (CAS No. 2171972-29-3) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and a pentanenitrile side chain, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel heterocyclic compounds in treating metabolic and inflammatory disorders.

One of the key structural highlights of 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile is the presence of a methylamino group, which enhances its binding affinity to biological targets. This feature aligns with current trends in medicinal chemistry, where small-molecule modulators are increasingly designed to target specific enzymes or receptors. The compound’s CAS No. 2171972-29-3 is frequently searched in academic databases, reflecting its relevance in high-throughput screening and fragment-based drug design.

In the context of sustainability and green chemistry, 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile has also been explored for its potential in catalysis and biodegradable material development. Its methoxyethyl moiety offers tunable solubility, a critical factor in optimizing reaction conditions for eco-friendly synthesis. This aligns with the growing emphasis on green solvents and atom-efficient reactions in industrial applications.

From a commercial perspective, the demand for CAS No. 2171972-29-3 is driven by its utility in custom synthesis and contract research organizations (CROs). Its 1,2,3-triazole scaffold is a cornerstone in click chemistry, a technique widely adopted for rapid compound library generation. This has positioned the compound as a valuable asset in combinatorial chemistry and lead optimization pipelines.

Analytical studies of 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile often focus on its NMR and mass spectrometry profiles, which are essential for quality control in large-scale production. The compound’s stability under various pH conditions further underscores its suitability for formulation development, a hot topic in preclinical research.

In summary, 5-5-(1-methoxyethyl)-4-(methylamino)methyl-1H-1,2,3-triazol-1-ylpentanenitrile (CAS No. 2171972-29-3) represents a multifaceted tool for modern chemical research. Its applications span drug discovery, green chemistry, and material science, making it a compound of enduring interest to both academia and industry.